Cas no 1993381-01-3 ((1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol)

• Product Name: (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol
• CAS No: 1993381-01-3
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 5043591
• Update Time: 2025-10-23

(1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol
• (1S,2S)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylcyclohexan-1-ol
• (1S,2S)-2-((4,6-Dimethylpyrimidin-2-yl)thio)cyclohexan-1-ol

• Inchi： 1S/C12H18N2OS/c1-8-7-9(2)14-12(13-8)16-11-6-4-3-5-10(11)15/h7,10-11,15H,3-6H2,1-2H3/t10-,11-/m0/s1
• InChI Key： DQPQJMNHVCKZCS-QWRGUYRKSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)[C@H]1CCCC[C@@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.5
• Topological Polar Surface Area: 71.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol

(1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol (CAS No. 1993381-01-3): A Comprehensive Overview

(1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol (CAS No. 1993381-01-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexanol derivatives and features a unique structural arrangement that includes a sulfanyl group attached to a pyrimidine ring. The specific stereochemistry of this compound, denoted by the (1S,2S) configuration, plays a crucial role in its biological activity and potential therapeutic applications.

The chemical structure of (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol is characterized by a cyclohexane ring with a hydroxyl group at the 1-position and a sulfanyl group linked to a 4,6-dimethylpyrimidine moiety at the 2-position. This intricate structure provides the compound with unique physicochemical properties that are essential for its biological interactions and potential medicinal applications.

Recent studies have highlighted the potential of (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol has also demonstrated potential as an anti-inflammatory agent. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This anti-inflammatory activity is attributed to its ability to interfere with the NF-kB signaling pathway, a central regulator of inflammation.

The pharmacokinetic profile of (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol has been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further development as a therapeutic agent. Preclinical studies have also demonstrated its safety and tolerability at therapeutic doses.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol in various disease conditions. These trials are focused on assessing its potential as a treatment for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Early results from these trials have been encouraging, with the compound showing promising therapeutic effects without significant adverse events.

The synthesis of (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol involves multi-step processes that require precise control over stereochemistry and functional group transformations. Key steps include the formation of the cyclohexanol scaffold, introduction of the sulfanyl group via thiolation reactions, and subsequent coupling with the 4,6-dimethylpyrimidine moiety. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in both research and clinical settings.

The potential applications of (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol extend beyond neurodegenerative diseases and inflammation. Recent studies have explored its anti-cancer properties, particularly in inhibiting tumor growth and metastasis. It has been shown to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have broad-spectrum therapeutic potential across multiple disease areas.

In conclusion, (1S,2S)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-ol (CAS No. 1993381-01-3) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, positioning it as a valuable asset in the development of novel treatments for various diseases.